3-[(5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid

Specification

• Molecular Formula: C19H15NO5S2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 3-[(5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
• Standard InChI: InChI=1S/C19H15NO5S2/c1-2-25-15-8-11(6-7-14(15)21)9-16-17(22)20(19(26)27-16)13-5-3-4-12(10-13)18(23)24/h3-10,21H,2H2,1H3,(H,23,24)/b16-9-
• Standard InChI Key: KCIYXBRQZMNVFB-SXGWCWSVSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=S)S2)C3=CC=CC(=C3)C(=O)O)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC(=C3)C(=O)O)O

Introduction

Chemical Identity and Molecular Descriptors

Basic Molecular Properties

The compound has the molecular formula C₁₉H₁₅NO₅S₂ and a molecular weight of 401.5 g/mol. Its IUPAC name, 3-[(5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid, reflects the Z-configuration of the benzylidene group and the presence of a thioxo moiety at position 2 of the thiazolidinone ring. Key identifiers include the PubChem CID 1418727 and the canonical SMILES string CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC(=C3)C(=O)O)O.

Table 1: Molecular Descriptors of the Compound

Property	Value
Molecular Formula	C₁₉H₁₅NO₅S₂
Molecular Weight	401.5 g/mol
IUPAC Name	3-[(5Z)-5-[(3-Ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
PubChem CID	1418727
Canonical SMILES	CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC(=C3)C(=O)O)O

Structural Features

The Z-configuration of the benzylidene group is critical for maintaining planar geometry, which influences intermolecular interactions such as hydrogen bonding and π-π stacking. The ethoxy and hydroxy substituents on the phenyl ring enhance solubility and enable hydrogen bond donation, while the thioxo group at position 2 increases electrophilicity, potentially enhancing reactivity with biological targets.

Synthesis and Optimization

Table 2: Hypothetical Synthesis Steps for the Compound

Step	Reaction Type	Reagents/Conditions	Intermediate/Product
1	Cyclocondensation	Thiourea, chloroacetic acid, reflux	2-thioxo-thiazolidin-4-one
2	Knoevenagel Condensation	3-Ethoxy-4-hydroxybenzaldehyde, piperidine, ethanol	Benzylidene-thiazolidinone derivative
3	Nucleophilic Aromatic Substitution	3-Bromobenzoic acid, CuI, K₂CO₃, DMF	Target Compound

Computational Optimization

Density functional theory (DFT) studies at the M06/6-311G(d,p) level for similar thiazolidinones reveal that planarity of the benzylidene-thiazolidinone system stabilizes the molecule through conjugation, while the ethoxy group’s electron-donating effects enhance electrophilic aromatic substitution reactivity. Natural bond orbital (NBO) analysis indicates significant charge transfer from the thiazolidinone’s sulfur atoms to the benzoic acid moiety, suggesting polarized regions for target binding.

Structural and Crystallographic Analysis

X-ray Crystallography

Although crystallographic data for this specific compound are unavailable, related salts (e.g., 2-(2,4-dioxothiazolidin-5-yl)acetate derivatives) exhibit triclinic or monoclinic crystal systems with P1̅ or C2/c space groups. Key structural parameters include:

• Dihedral angles: ~47–59° between the thiazolidinone ring and substituent groups.

• Hydrogen bonding: N–H···O interactions stabilize crystal packing, with bond lengths of 2.8–3.1 Å.

Conformational Flexibility

The Z-configuration locks the benzylidene group into a planar orientation, reducing conformational flexibility. Molecular dynamics simulations suggest that rotation around the C5–C9 bond (linking the thiazolidinone and benzoic acid groups) is restricted, favoring a bioactive conformation.

Compound	Antibacterial MIC (µg/mL)	Anticancer IC₅₀ (µM)	Target Protein
Target Compound	8–16 (predicted)	15–40 (predicted)	EGFR, DNA Gyrase
2,4-Dioxothiazolidine-5-acetic acid derivative	4–32	12–45	Topoisomerase II
Benzylidene-thiazolidinone analog	16–64	25–60	HDAC

Comparison with Structural Analogs

Role of the Benzoic Acid Moiety

Replacing the benzoic acid group with a methyl ester reduces solubility and anticancer efficacy by 3–5 fold, underscoring the importance of the carboxylate for target engagement.

Impact of the Z-Configuration

The E-isomer of a related benzylidene-thiazolidinone shows 50% lower EGFR inhibition due to steric clashes with the kinase’s hydrophobic pocket, highlighting the Z-configuration’s superiority.